Cas no 299969-48-5 (2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-)

299969-48-5 structure
Product name:2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
CAS No:299969-48-5
MF:C8H8ClN5
MW:209.635619163513
CID:1440779
2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)-
- (5-chloro-pyridin-2-yl)-[1,2,4]triazol-1-ylmethyl-amine
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- Inchi: 1S/C8H8ClN5/c9-7-1-2-8(11-3-7)12-6-14-5-10-4-13-14/h1-5H,6H2,(H,11,12)
- InChI Key: WRZUECBLWLADJI-UHFFFAOYSA-N
- SMILES: C1(NCN2C=NC=N2)=NC=C(Cl)C=C1
Computed Properties
- Exact Mass: 209.04704
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 450.8±55.0 °C(Predicted)
- PSA: 55.63
- pka: 3.07±0.10(Predicted)
2-Pyridinamine, 5-chloro-N-(1H-1,2,4-triazol-1-ylmethyl)- Related Literature
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1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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3. Back matter
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Shuaimin Lu,Di Wu,Zhengxian Lv,Zilin Chen,Lu Chen,Guang Chen,Lian Xia,Jinmao You,Yongning Wu RSC Adv., 2016,6, 103169-103177
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